Cas no 74708-34-2 ((S)-2-Mercaptosuccinic Acid)

S)-2-Mercaptosuccinic Acid is a chiral compound with distinctive physical and chemical properties. Its unique structure contributes to its effectiveness as a chiral auxiliary in organic synthesis. The compound's ability to induce optical rotation offers a valuable tool for the selective preparation of enantiomers. Its purity and stability make it an ideal choice for research and development in pharmaceuticals, agrochemicals, and other specialized applications.

(S)-2-Mercaptosuccinic Acid structure

Product Name:(S)-2-Mercaptosuccinic Acid

CAS No:74708-34-2

MF:C₄H₆O₄S

MW:150.153040409088

MDL:MFCD18089804

CID:836485

PubChem ID:3246154

Update Time:2025-06-20

(S)-2-Mercaptosuccinic Acid Chemical and Physical Properties

Names and Identifiers

- Butanedioic acid, mercapto-, (2S)-
- (2S)-2-sulfanylbutanedioic acid
- (S)-2-MERCAPTOSUCCINIC ACID
- I11663
- AKOS015924465
- CCG-38185
- NCGC00096604-01
- NSC-41809
- NCIStruc1_000627
- SCHEMBL2103664
- (2S)-2-mercaptosuccinic acid
- (S)-thiomalic acid
- NCIMech_000064
- Q27117960
- CCG-35451
- NJRXVEJTAYWCQJ-REOHCLBHSA-N
- A865816
- NCIStruc2_000376
- CHEMBL1741823
- CHEBI:38720
- 74708-34-2
- NCGC00013490-02
- (s)-2-mercaptosuccinicacid
- NCGC00013490
- NCI41809
- MFCD18089804
- DB-344927
- (S)-2-Mercaptosuccinic Acid
- MDL： MFCD18089804
- Inchi： 1S/C4H6O4S/c5-3(6)1-2(9)4(7)8/h2,9H,1H2,(H,5,6)(H,7,8)/t2-/m0/s1
- InChI Key： NJRXVEJTAYWCQJ-REOHCLBHSA-N
- SMILES： S[C@H](C(=O)O)CC(=O)O

Computed Properties

Exact Mass: 149.99867984g/mol
Monoisotopic Mass: 149.99867984g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 75.6Å²

(S)-2-Mercaptosuccinic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M342470-50mg	(S)-2-Mercaptosuccinic Acid	74708-34-2		50mg	$155.00	2023-05-17
TRC	M342470-250mg	(S)-2-Mercaptosuccinic Acid	74708-34-2		250mg	$620.00	2023-05-17
TRC	M342470-500mg	(S)-2-Mercaptosuccinic Acid	74708-34-2		500mg	$1194.00	2023-05-17
Chemenu	CM185574-1g	(S)-2-Mercaptosuccinic acid	74708-34-2	95%	1g	$***	2023-05-29
eNovation Chemicals LLC	K05808-1g	(S)-2-mercaptosuccinic acid	74708-34-2	75%	1g	$195	2023-09-01
eNovation Chemicals LLC	K05808-100g	(S)-2-mercaptosuccinic acid	74708-34-2	75%	100g	$1995	2023-09-01
TRC	M342470-1g	(S)-2-Mercaptosuccinic Acid	74708-34-2		1g	$ 1800.00	2023-09-07